Cas no 1806535-55-6 (3-Bromo-1-(5-(bromomethyl)-2-(difluoromethyl)phenyl)propan-2-one)

• Product Name: 3-Bromo-1-(5-(bromomethyl)-2-(difluoromethyl)phenyl)propan-2-one
• CAS No: 1806535-55-6
• MF: C₁₁H₁₀Br₂F₂O
• MW: 356.001308917999
• CID: 4975449
• Update Time: 2025-08-05

3-Bromo-1-(5-(bromomethyl)-2-(difluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(5-(bromomethyl)-2-(difluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C11H10Br2F2O/c12-5-7-1-2-10(11(14)15)8(3-7)4-9(16)6-13/h1-3,11H,4-6H2
• InChI Key： VQMTZLZJTLESKP-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(F)F)=C(C=1)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(5-(bromomethyl)-2-(difluoromethyl)phenyl)propan-2-one

Introduction to 3-Bromo-1-(5-(bromomethyl)-2-(difluoromethyl)phenyl)propan-2-one (CAS No. 1806535-55-6)

3-Bromo-1-(5-(bromomethyl)-2-(difluoromethyl)phenyl)propan-2-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its CAS number 1806535-55-6, represents a fascinating blend of structural features that make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both bromo and difluoromethyl substituents on an aromatic ring, coupled with a propionone backbone, endows this molecule with unique reactivity and potential applications in drug discovery.

The bromomethyl group at the 5-position of the phenyl ring is particularly noteworthy, as it serves as a versatile handle for further functionalization. This moiety can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups such as amines, alcohols, or thiols. Such modifications are crucial in the development of novel therapeutic agents, where precise control over molecular structure is essential for optimizing pharmacological properties.

Similarly, the difluoromethyl group at the 2-position of the phenyl ring adds another layer of complexity to the compound's behavior. Difluoromethyl groups are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. These attributes have made them increasingly popular in modern drug design, particularly in the development of small-molecule inhibitors and activators.

The propan-2-one backbone provides a rigid framework that can be further modified to introduce additional pharmacophores. This structural motif is commonly found in many bioactive compounds, where it serves as a key pharmacological scaffold. The combination of these structural elements makes 3-Bromo-1-(5-(bromomethyl)-2-(difluoromethyl)phenyl)propan-2-one a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms for their unique electronic and steric properties. The difluoromethyl group, in particular, has been extensively studied for its ability to improve drug-like properties such as lipophilicity, solubility, and bioavailability. This has led to its incorporation into numerous clinical candidates and marketed drugs. The presence of this group in 3-Bromo-1-(5-(bromomethyl)-2-(difluoromethyl)phenyl)propan-2-one suggests that it may exhibit similar advantages when used in the synthesis of new therapeutics.

The bromomethyl functionality also plays a critical role in modern drug discovery strategies. It serves as a convenient point of attachment for various pharmacophores through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in the construction of complex organic molecules and have been instrumental in the development of drugs targeting various diseases.

One area where this compound shows particular promise is in the development of kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes and are frequently implicated in diseases such as cancer and inflammation. Small-molecule inhibitors targeting kinases have become some of the most successful drugs on the market. The structural features of 3-Bromo-1-(5-(bromomethyl)-2-(difluoromethyl)phenyl)propan-2-one, particularly the combination of bromo and difluoromethyl groups, make it an attractive scaffold for designing novel kinase inhibitors.

Recent studies have demonstrated that compounds containing both bromo and difluoromethyl groups can exhibit enhanced binding affinity to kinase active sites. This is attributed to the ability of these groups to interact favorably with specific amino acid residues within the kinase pocket. For instance, bromo groups can form halogen bonds with aromatic residues, while difluoromethyl groups can engage in hydrophobic interactions and π-stacking with nearby residues.

The pharmaceutical industry has increasingly relied on high-throughput screening (HTS) and structure-based drug design (SBDD) to identify new lead compounds. Compounds like 3-Bromo-1-(5-(bromomethyl)-2-(difluoromethyl)phenyl)propan-2-one are often used as starting points for HTS campaigns due to their well-defined structural features and predicted biological activity. Once hits are identified from HTS, medicinal chemists can use SBDD techniques to optimize these hits further by understanding their interactions with biological targets at an atomic level.

In conclusion, 3-Bromo-1-(5-(bromomethyl)-2-(difluoromethyl)phenyl)propan-2-one (CAS No. 1806535-55-6) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique combination of structural features makes it an attractive scaffold for designing novel therapeutic agents targeting various diseases, particularly cancer and inflammatory disorders. As research continues to uncover new applications for fluorinated compounds and brominated intermediates, compounds like this one will undoubtedly play an important role in shaping the future of medicine.